Cas no 10256-77-6 (N-3-(dimethylamino)propyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-3-(dimethylamino)propyl-4-methylbenzene-1-sulfonamide
• CAS No: 10256-77-6
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• MDL: MFCD01185579
• CID: 160030
• PubChem ID: 202375
• Update Time: 2025-04-19

N-3-(dimethylamino)propyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[3-(dimethylamino)propyl]-4-methyl-
• N-[3-(Dimethylamino)propyl]-4-methylbenzene-1-sulfonamide
• N-[3-(dimethylamino)propyl]-4-methylbenzenesulfonamide
• N-(3-Dimethylamino-propyl)-4-methyl-benzenesulfonamide
• N-3-(dimethylamino)propyl-4-methylbenzene-1-sulfonamide
• CHEMBL1621411
• Benzenesulfonamide, N-(3-(dimethylamino)propyl)-4-methyl- (9CI)
• AKOS000640513
• CCG-110369
• Z45527999
• 10256-77-6
• DTXSID70145270
• SR-01000478131
• Benzenesulfonamide, N-(3-(dimethylamino)propyl)-4-methyl-
• p-Toluenesulfonamide, N-(3-dimethylaminopropyl)-
• SCHEMBL18553819
• BDBM50046165
• UPCMLD0ENAT5675439:001
• N-(3-Dimethylaminopropyl)-p-toluenesulfonamide
• EN300-22860543
• SR-01000478131-1
• STK019149

• MDL： MFCD01185579
• Inchi： 1S/C12H20N2O2S/c1-11-5-7-12(8-6-11)17(15,16)13-9-4-10-14(2)3/h5-8,13H,4,9-10H2,1-3H3
• InChI Key： MFLRGXNDNKRSKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCN(C)C)(=O)=O

Computed Properties

• Exact Mass: 256.1247
• Monoisotopic Mass: 256.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.116
• Boiling Point: 373°Cat760mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.529
• PSA: 49.41
• LogP: 2.69670